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Get Quote

Properties of 2,5-Furandimethanol (BHMF)

The table below consolidates the key physicochemical properties of 2,5-Furandimethanol from multiple

sources [1] [2].

Property

Value

IUPAC Name

Other Common Names

CAS Number

Chemical Formula

Molar Mass

Appearance

Density

Melting Point

(Furan-2,5-diyl)dimethanol [2]

2,5-Bis(hydroxymethyl)furan (BHMF), 2,5-Furandimethanol [1] [2]

1883-75-6 [1]

CeHsOs [1] [2]

128.13 g-mol~1 [1] [2]

White to light yellow solid [1] [2]

1.283 g/cm?3 [1] [2]

74-77 °C [1] [2]
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Property Value

Boiling Point 275 °C[1] [2]

Flash Point 120 °C [1] [2]

Solubility Slightly soluble in acetonitrile and DMSO [1]

Synthesis and Experimental Protocols for 2,5-
Furandimethanol

2,5-Furandimethanol is predominantly synthesized by the selective hydrogenation of the aldehyde group in
biomass-derived 5-hydroxymethylfurfural (HMF) [1] [3]. Multiple catalytic and biocatalytic pathways have

been developed.

The following diagram outlines the primary synthesis routes from glucose and HMF:
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Key Synthesis Methodologies

e Thermocatalytic Hydrogenation: This method uses molecular hydrogen (H2) or liquid hydrogen

donors.

o Catalysts: Copper-based catalysts are highly selective. A CulSiOz catalyst prepared by
precipitation—deposition achieved >95% HMF conversion and 97-99% BHMF selectivity in
tetrahydrofuran (THF) at 393 K and 15 bar Hz pressure [4]. Noble metals (Ru, Ir, Pt) are also
active but more expensive [1] [3].

o Alternative Hydrogen Donors: Catalytic transfer hydrogenation uses donors like formic acid
or alcohols. Polymethylhydrosiloxane (PMHS) with potassium fluoride (KF) catalyst achieved
98% BHMF yield from HMF at 80°C in 1 hour [5].
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¢ Electrocatalytic Hydrogenation (ECH): A cleaner method that uses water as hydrogen source and

renewable electricity.

o Protocol: Using an Rh-dispersed Cu nanowire (RhCu NWs) catalyst on a cathode, HMF is
converted to BHMF with 92.6% Faradaic Efficiency at a current density of -20 mA cm~2. The
system uses water as proton source, generating reactive hydrogen (Hads) on the catalyst
surface [6].

e Biocatalytic Synthesis: Employs enzymes or microorganisms for highly selective reduction under

mild conditions.

o Protocol: Arecombinant Saccharomyces cerevisiae yeast expressing an alcohol
dehydrogenase (MgADH1) converted HMF to BHMF. In a fed-batch process, the system
produced 60.5 g/L BHMF and demonstrated tolerance to high HMF concentrations (up to 400

mM) [7].

¢ One-Pot Chemobiocatalytic Route from Glucose: This integrated process bypasses HMF

purification.

o Protocol: Glucose is first converted to HMF in a biphasic system (MeTHF/water) with CaClz as
catalyst. The resulting HMF is directly reduced to BHMF by the engineered S. cerevisiae yeast,
yielding BHMF directly from glucose with an overall yield of 42% [7].

Research Implications

The advanced synthesis methods for 2,5-furandimethanol, particularly the one-pot and electrocatalytic
routes, highlight a strong research trend toward more sustainable and efficient processes. The availability of
detailed experimental protocols provides a solid foundation for reproducibility and further innovation in drug

development and material science.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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